Cas no 441053-37-8 (N-(4-Nitrophenyl)-3-(trifluoromethyl)benzamide)

N-(4-Nitrophenyl)-3-(trifluoromethyl)benzamide structure
441053-37-8 structure
Product Name:N-(4-Nitrophenyl)-3-(trifluoromethyl)benzamide
CAS No:441053-37-8
MF:C14H9F3N2O3
MW:310.228073835373
CID:68100
PubChem ID:3531492
Update Time:2025-04-18

N-(4-Nitrophenyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-Nitrophenyl)-3-(trifluoromethyl)benzamide
    • N-(4-nitrophenyl)[3-(trifluoromethyl)phenyl]carboxamide
    • N-(4-nitrophenyl)-3-trifluoromethylbenzamide
    • SCHEMBL16246847
    • AC-8451
    • 441053-37-8
    • DTXSID40393382
    • FT-0746938
    • AKOS008719287
    • DB-070510
    • Inchi: 1S/C14H9F3N2O3/c15-14(16,17)10-3-1-2-9(8-10)13(20)18-11-4-6-12(7-5-11)19(21)22/h1-8H,(H,18,20)
    • InChI Key: GJJPSRMCVUHTHT-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C(NC2C=CC(=CC=2)[N+](=O)[O-])=O)C=1)(F)F

Computed Properties

  • Exact Mass: 310.05700
  • Monoisotopic Mass: 310.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.9A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.452
  • Boiling Point: 343.5°C at 760 mmHg
  • Flash Point: 161.6°C
  • Refractive Index: 1.592
  • PSA: 74.92000
  • LogP: 4.46210
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